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Compound of Interest

Compound Name: FAMA49B (190-198) mouse

Cat. No.: B15614802

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling the FAM49B (190-198) mouse peptide. The
following procedures are designed to ensure the safe handling of the peptide and the
laboratory animals, as well as the proper disposal of all related materials. The toxicological
properties of FAM49B (190-198) mouse peptide have not been thoroughly investigated,
warranting careful handling to minimize exposure.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to protect personnel from potential exposure to the
research peptide and animal-related allergens. Standard PPE for working in a rodent facility
should be worn.[1][2]
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PPE Component Specification Purpose

) o Prevents direct skin contact
Disposable nitrile or latex _ . _
Gloves with the peptide and animal
gloves
allergens.[2][3]

Disposable or dedicated Protects clothing and skin from
Lab Coat/Gown o
reusable gown contamination.[3][4]

Protects eyes from potential

Eye Protection Safety glasses or goggles splashes of the peptide
solution.[5]
Surgical mask or N95 Reduces inhalation of airborne

Respiratory Protection , _
respirator particles and allergens.[2][4]

Protects feet from spills and

Footwear Closed-toe shoes o

injuries.[6]

Recommended to prevent
Hair Cover Disposable hair bonnet contamination of the work

area.[1]

Recommended to reduce the

) transfer of contaminants into

Shoe Covers Disposable shoe covers

and out of the animal facility.[1]

[2]

Experimental Protocol: Handling and Administration

This protocol outlines the step-by-step procedure for the safe handling and administration of
FAM49B (190-198) mouse peptide to laboratory mice.

1. Preparation of FAM49B (190-198) Peptide Solution:

o Peptides are sensitive to temperature and light.[5] Store the lyophilized peptide at sub-zero
temperatures (—20°C or below) in a dark, dry place.[5]

» Before use, allow the peptide container to reach room temperature before opening to prevent
moisture absorption.[7]
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Reconstitute the peptide in a sterile, ventilated fume hood.[7] Use high-purity water or a
recommended buffer for laboratory use.[5]

If the peptide is sensitive to oxidation (contains Cys, Met, or Trp), use oxygen-free buffers.[8]

For difficult-to-dissolve peptides, brief sonication may be used.[8]

. Animal Handling and Peptide Administration:

All animal procedures must be approved by the institution's Institutional Animal Care and
Use Committee (IACUC).

Don the required PPE as outlined in the table above.

Transfer the mouse from its home cage to a procedure area. This can be done using forceps
to gently grasp the loose skin on the back for quick transfers.[4]

Properly restrain the mouse for the injection. One common method is to grasp the loose skin
at the back of the neck firmly.[4]

Use a fresh, sterile needle for each animal to prevent cross-contamination.[4]

Administer the peptide solution via the approved route (e.g., intravenous, intraperitoneal).
Inject slowly to avoid shock, especially for intravenous injections.[4]

After injection, hold the needle in place for a few seconds to prevent leakage.[4]

Carefully return the animal to its cage and monitor it for any adverse reactions.

. Post-Procedure:

Properly dispose of all sharps in a designated sharps container.

Decontaminate all work surfaces with an appropriate disinfectant, such as 70% ethanol or a
dilute hypochlorite solution.[3]

Remove and dispose of single-use PPE in the appropriate waste stream.
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e Thoroughly wash hands with soap and water after removing gloves.[3]

Disposal Plan

Proper disposal of all waste materials is critical to prevent environmental contamination and
ensure a safe laboratory environment.

o Unused Peptide and Solutions: Dispose of any unused or expired peptide solutions as
chemical waste in accordance with institutional and local environmental regulations.[5] Do
not pour peptide solutions down the drain.[5]

» Contaminated Materials: All disposable items that have come into contact with the peptide or
the mice (e.g., gloves, gowns, bench paper) should be disposed of in the appropriate
biohazardous waste stream.

o Sharps: All needles and syringes must be disposed of in a designated sharps container.

e Animal Carcasses and Bedding: Dispose of animal carcasses and used bedding according
to your institution's guidelines for animal waste.

Workflow for Donning and Doffing PPE

Doffing PPE
E—> Gown Hand Hygiene Goggles/Face Shield Mask/Respirator Hand Hygiene
Donning PPE
Hand Hygiene Gown Mask/Respirator Goggles/Face Shield Gloves

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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